Cas no 128629-37-8 (6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole)

6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole structure
128629-37-8 structure
Product Name:6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole
CAS No:128629-37-8
MF:C22H22Br2N4
MW:502.244883060455
CID:184881
Update Time:2024-03-01

6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3,3'-[(2R,5S)-1,4-dimethyl-2,5-piperazinediyl]bis[6-bromo-, rel-
    • (?à)-Dragmacidin B
    • Dragmacidin B
    • Dragmacidine B
    • 6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole
    • Inchi: 1S/C22H22Br2N4/c1-27-11-22(18-10-26-20-8-14(24)4-6-16(18)20)28(2)12-21(27)17-9-25-19-7-13(23)3-5-15(17)19/h3-10,21-22,25-26H,11-12H2,1-2H3/t21-,22+
    • InChI Key: GRBPIEOBAMGKFD-SZPZYZBQSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC=C2[C@H]1CN(C)[C@H](C2=CNC3C=C(C=CC2=3)Br)CN1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 515
  • Topological Polar Surface Area: 38.1

6-Bromo-3-[(2R,5S)-5-(6-bromo-1H-indol-3-yl)-1,4-dimethylpiperazin-2-yl]-1H-indole Related Literature

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